molecular formula C19H28N2O4 B5528584 N-{(3S*,4R*)-1-[(2,4-dimethoxyphenyl)acetyl]-4-propyl-3-pyrrolidinyl}acetamide

N-{(3S*,4R*)-1-[(2,4-dimethoxyphenyl)acetyl]-4-propyl-3-pyrrolidinyl}acetamide

Cat. No. B5528584
M. Wt: 348.4 g/mol
InChI Key: XWLHCVKJHGATCM-NVXWUHKLSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of N-{(3S*,4R*)-1-[(2,4-dimethoxyphenyl)acetyl]-4-propyl-3-pyrrolidinyl}acetamide and related compounds typically involves the strategic functionalization of pyrrolidine rings, incorporation of acetyl and propyl groups, and the use of various substitution patterns to explore the structure-activity relationship (SAR) within this chemical class. For example, studies have detailed the synthesis of N-[2-(1-pyrrolidinyl)ethyl]acetamides, revealing the importance of the substituent at the carbon adjacent to the amide nitrogen for biological activity. The optimization of these synthetic routes often leads to compounds exhibiting potent naloxone-reversible analgesic effects, highlighting the therapeutic potential of these molecules (Barlow et al., 1991).

Molecular Structure Analysis

The molecular structure of such compounds is pivotal in determining their biological activity. Conformational analysis plays a crucial role in understanding how these molecules interact with opioid receptors. The structure-activity studies emphasize the significance of stereochemistry and molecular conformation, with specific configurations and substituents at certain positions enhancing kappa-opioid agonist activity. For instance, compounds bearing substituted-aryl groups at specific positions have been discovered to be particularly potent, underlining the impact of molecular structure on pharmacological profiles (Costello et al., 1991).

Chemical Reactions and Properties

The chemical reactivity and properties of N-{(3S*,4R*)-1-[(2,4-dimethoxyphenyl)acetyl]-4-propyl-3-pyrrolidinyl}acetamide derivatives are influenced by their functional groups and molecular framework. These compounds participate in various chemical reactions that are essential for their synthesis and functionalization, including acetylation, alkylation, and the introduction of different substituents through condensation reactions. Such reactions are crucial for exploring the pharmacological landscape of these molecules and for the development of derivatives with improved efficacy and selectivity (Gong Fenga, 2007).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are essential for understanding the pharmacokinetic behavior of these compounds. These properties can affect the compound's absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for drug development. Analytical techniques such as high-performance liquid chromatography (HPLC) are employed to determine these properties and to quantify the compounds in biological matrices, facilitating their pharmacokinetic studies (Fujimaki et al., 1988).

Chemical Properties Analysis

The chemical properties, including reactivity with biological targets, stability under physiological conditions, and interaction with enzymes and receptors, are crucial for the pharmacological activity of N-{(3S*,4R*)-1-[(2,4-dimethoxyphenyl)acetyl]-4-propyl-3-pyrrolidinyl}acetamide derivatives. Studies focusing on the interaction of these compounds with opioid receptors have provided insights into their mechanism of action, highlighting the importance of specific structural features for binding affinity and activity. This understanding is fundamental for the rational design of new therapeutic agents with targeted biological activities (Sakai et al., 2022).

properties

IUPAC Name

N-[(3S,4R)-1-[2-(2,4-dimethoxyphenyl)acetyl]-4-propylpyrrolidin-3-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H28N2O4/c1-5-6-15-11-21(12-17(15)20-13(2)22)19(23)9-14-7-8-16(24-3)10-18(14)25-4/h7-8,10,15,17H,5-6,9,11-12H2,1-4H3,(H,20,22)/t15-,17-/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XWLHCVKJHGATCM-NVXWUHKLSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC1CN(CC1NC(=O)C)C(=O)CC2=C(C=C(C=C2)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCC[C@@H]1CN(C[C@H]1NC(=O)C)C(=O)CC2=C(C=C(C=C2)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H28N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

348.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-{(3S*,4R*)-1-[(2,4-dimethoxyphenyl)acetyl]-4-propyl-3-pyrrolidinyl}acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.